Cas no 21339-73-1 (4-Amino-2,5-dimethylbenzoic acid)
21339-73-1 structure
Product Name:4-Amino-2,5-dimethylbenzoic acid
CAS No:21339-73-1
MF:C9H11NO2
MW:165.189142465591
MDL:MFCD00085526
CID:1400839
PubChem ID:255032
Update Time:2025-10-05
4-Amino-2,5-dimethylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-2,5-dimethylbenzoic acid
- NSC80188
- AC1L5RIK
- CTK4E6538
- AR-1G0565
- 4-Amino-2.5-dimethyl-benzoesaeure
- NCIOpen2_000672
- SureCN274410
- AC1Q5TG2
- 2,5-DiMethyl-4-aMinobenzoic acid
- HSYBVYPGCXPQCA-UHFFFAOYSA-N
- Benzoic acid, 4-amino-2,5-dimethyl-
- AK167268
- NSC 80188
- DS-9460
- EN300-367153
- N10396
- DB-138194
- AKOS024197691
- SB75748
- DTXSID60292065
- 21339-73-1
- MFCD00085526
- AMY28033
- 4-amino-2,5-dimethylbenzoicacid
- NSC-80188
- A928612
- CS-0061169
- SY270215
- WAA33973
- SCHEMBL274410
- 4-Amino-2,5-dimethylbenzoic acid
-
- MDL: MFCD00085526
- Inchi: 1S/C9H11NO2/c1-5-4-8(10)6(2)3-7(5)9(11)12/h3-4H,10H2,1-2H3,(H,11,12)
- InChI Key: HSYBVYPGCXPQCA-UHFFFAOYSA-N
- SMILES: OC(C1C=C(C)C(=CC=1C)N)=O
Computed Properties
- Exact Mass: 165.07903
- Monoisotopic Mass: 165.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 63.3
Experimental Properties
- Solubility: Slightly soluble (2 g/l) (25 º C),
- PSA: 63.32
- LogP: 2.16500
4-Amino-2,5-dimethylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019093116-1g |
4-Amino-2,5-dimethylbenzoic acid |
21339-73-1 | 95% | 1g |
$247.50 | 2023-09-02 | |
| Alichem | A019093116-5g |
4-Amino-2,5-dimethylbenzoic acid |
21339-73-1 | 95% | 5g |
$757.50 | 2023-09-02 | |
| Chemenu | CM251329-5g |
4-Amino-2,5-dimethylbenzoic acid |
21339-73-1 | 95%+ | 5g |
$276 | 2021-06-16 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD297211-100mg |
4-Amino-2,5-dimethylbenzoic acid |
21339-73-1 | 95% | 100mg |
¥114.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD297211-250mg |
4-Amino-2,5-dimethylbenzoic acid |
21339-73-1 | 95% | 250mg |
¥178.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD297211-1g |
4-Amino-2,5-dimethylbenzoic acid |
21339-73-1 | 95% | 1g |
¥445.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD297211-5g |
4-Amino-2,5-dimethylbenzoic acid |
21339-73-1 | 95% | 5g |
¥1814.0 | 2022-03-01 | |
| ChemScence | CS-0061169-100mg |
4-Amino-2,5-dimethylbenzoic acid |
21339-73-1 | 99.24% | 100mg |
$24.0 | 2022-04-27 | |
| ChemScence | CS-0061169-250mg |
4-Amino-2,5-dimethylbenzoic acid |
21339-73-1 | 99.24% | 250mg |
$38.0 | 2022-04-27 | |
| ChemScence | CS-0061169-1g |
4-Amino-2,5-dimethylbenzoic acid |
21339-73-1 | 99.24% | 1g |
$98.0 | 2022-04-27 |
4-Amino-2,5-dimethylbenzoic acid Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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